Cas no 6876-64-8 (Benzamide, 3-chloro-N-(4-methylphenyl)-)

• Product Name: Benzamide, 3-chloro-N-(4-methylphenyl)-
• CAS No: 6876-64-8
• MF: C₁₄H₁₂ClNO
• MW: 245.704182624817
• CID: 392605
• PubChem ID: 722375
• Update Time: 2025-10-28

Benzamide, 3-chloro-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-chloro-N-(4-methylphenyl)-
• 3-chloro-N-(4-methylphenyl)benzamide
• MFCD00958001
• AKOS001401460
• 6876-64-8
• AN-652/11384813
• 3-Chloro-N-(p-tolyl)benzamide
• CS-0366001
• SCHEMBL8363018
• DTXSID30352286
• DTXCID50303351

• MDL： MFCD00958001
• Inchi： 1S/C14H12ClNO/c1-10-5-7-13(8-6-10)16-14(17)11-3-2-4-12(15)9-11/h2-9H,1H3,(H,16,17)
• InChI Key： AJQYSKAABYAZGP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 245.06086
• Monoisotopic Mass: 245.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzamide, 3-chloro-N-(4-methylphenyl)-

Research Brief on Benzamide, 3-chloro-N-(4-methylphenyl)- (CAS: 6876-64-8): Recent Advances and Applications

Benzamide, 3-chloro-N-(4-methylphenyl)- (CAS: 6876-64-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloro and methylphenyl substituents, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this benzamide derivative make it a promising candidate for modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

Recent studies have focused on the synthesis and characterization of Benzamide, 3-chloro-N-(4-methylphenyl)-, with an emphasis on optimizing its pharmacological properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Computational modeling has also been utilized to predict its binding affinity to various biological targets, revealing potential interactions with key enzymes involved in inflammatory and oncogenic pathways.

One of the most notable findings from recent research is the compound's inhibitory activity against specific kinases, which are critical in cell signaling and proliferation. In vitro assays have demonstrated that Benzamide, 3-chloro-N-(4-methylphenyl)- exhibits selective inhibition of certain kinase isoforms, suggesting its potential as a lead compound for the development of targeted therapies. Additionally, preliminary toxicity studies indicate a favorable safety profile, further supporting its candidacy for preclinical development.

The therapeutic potential of Benzamide, 3-chloro-N-(4-methylphenyl)- extends beyond oncology. Recent investigations have explored its anti-inflammatory and antimicrobial properties, with promising results in animal models. These findings highlight the versatility of this compound and its potential to address unmet medical needs across multiple therapeutic areas. However, further studies are required to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

In conclusion, Benzamide, 3-chloro-N-(4-methylphenyl)- (CAS: 6876-64-8) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activities make it a valuable candidate for further investigation. Future research should focus on advancing its development through rigorous preclinical and clinical studies, with the ultimate goal of translating these findings into novel therapeutic agents.